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Compound of Interest

Compound Name: Piperazine hexahydrate

Cat. No.: B086462 Get Quote

This technical guide provides a comprehensive overview of piperazine hexahydrate, focusing

on its chemical structure, physicochemical properties, and its significance in research and drug

development. The information is intended for researchers, scientists, and professionals in the

field of drug development and chemical analysis.

Chemical Structure
Piperazine hexahydrate (C₄H₁₀N₂·6H₂O) is the hydrated form of piperazine, an organic

compound containing a six-membered ring with two opposing nitrogen atoms.[1][2] The crystal

structure of piperazine hexahydrate is monoclinic pseudo-tetragonal.[3][4] In this structure,

the piperazine molecule is in a chair conformation. The water molecules form a hydrogen-

bonded framework of puckered layers composed of edge-sharing pentagons.[3][4][5] These

layers are then joined into a three-dimensional structure through hydrogen bonds with the

nitrogen atoms of the piperazine molecules.[3][4] This arrangement is related to clathrate

hydrate structures.[3]
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Synthesis & Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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